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The Target of Rapamycin (TOR) signaling pathway is a master regulator of cell growth,

metabolism, and aging, and is highly conserved across eukaryotes, from yeast to humans.[1][2]

As a central signaling hub, TOR integrates diverse environmental cues, such as nutrients and

growth factors, to direct cellular anabolic and catabolic processes.[3][4] The TOR kinase exists

in two structurally and functionally distinct multiprotein complexes: TOR Complex 1 (TORC1)

and TOR Complex 2 (TORC2).[1][2] While the core machinery is conserved, significant

differences in upstream regulation and componentry have evolved across species.

Understanding these distinctions is critical for utilizing model organisms in biomedical research

and for the development of targeted therapeutics.

This guide provides an objective comparison of TOR signaling pathways in key model

organisms, supported by experimental data and protocols.

Comparative Analysis of TOR Complex Components
The fundamental components of TORC1 and TORC2 are conserved, but variations exist in

protein nomenclature and the presence of specific regulatory subunits across different species.

Mammalian cells have a single TOR gene (mTOR), while some organisms like the budding

yeast S. cerevisiae possess two TOR paralogs.[1]

Table 1: Core Components of TOR Complex 1 (TORC1) Across Species

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12777964?utm_src=pdf-interest
https://www.mdpi.com/2073-4425/12/1/88
https://www.researchgate.net/publication/7133189_The_TOR_signaling_network_from_yeast_to_man
https://pmc.ncbi.nlm.nih.gov/articles/PMC5694944/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053665/
https://www.mdpi.com/2073-4425/12/1/88
https://www.researchgate.net/publication/7133189_The_TOR_signaling_network_from_yeast_to_man
https://www.mdpi.com/2073-4425/12/1/88
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12777964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component

Role
Mammals

S. cerevisiae

(Yeast)
Drosophila C. elegans

Kinase Subunit mTOR Tor1 or Tor2 Tor LET-363

Scaffolding

Protein
Raptor Kog1 Raptor DAF-15

Substrate

Binding
mLST8 Lst8 Lst8 Uncharacterized

| Inhibitory Subunit| PRAS40 | Not Present | Lobe | Not Present |

Source:[1][3][5][6][7]

Table 2: Core Components of TOR Complex 2 (TORC2) Across Species

Component

Role
Mammals

S. cerevisiae

(Yeast)
Drosophila C. elegans

Kinase Subunit mTOR Tor2 Tor LET-363

Scaffolding

Protein
Rictor Avo3 Rictor RICT-1

Substrate

Binding
mLST8 Lst8 Lst8 Uncharacterized

Regulatory

Subunit
mSIN1 Avo1 Sin1 SINH-1

| Accessory Protein| Protor/PRR5 | Avo2 | Uncharacterized | Uncharacterized |

Source:[1][5][7][8]

Divergence in Upstream Regulation of TORC1
The most significant cross-species divergence lies in the upstream pathways that sense

environmental cues and activate TORC1. In mammals, growth factors signal through the PI3K-
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Akt pathway to inhibit the Tuberous Sclerosis Complex (TSC1/TSC2), a potent inhibitor of the

Rheb GTPase.[9] Amino acids signal via the Rag GTPases to recruit mTORC1 to the

lysosomal surface, where it can be activated by Rheb.[1][3] This dual-input system is not

universally conserved.

Table 3: Comparison of Key Upstream TORC1 Regulators

Regulatory

Module
Mammals

S. cerevisiae

(Yeast)

S. pombe

(Yeast)
C. elegans Drosophila

TSC1/TSC2

Complex
Present Absent Present Absent Present

Rheb

GTPase
Present

Absent (Rhb1

not in TORC1

path)

Present Present Present

Rag

GTPases

Present

(Activator)

Present

(Gtr1/Gtr2)
Present Present Present

| Primary Location | Lysosome | Vacuole | Vacuole | Uncharacterized| Uncharacterized|

Source:[1][3][7][9]

The absence of the TSC-Rheb axis in the widely studied budding yeast S. cerevisiae is a

critical distinction from mammalian signaling.[1][3] In contrast, fission yeast (S. pombe)

provides a model that more closely mirrors the mammalian TSC-Rheb pathway.[1][9]

Signaling Pathway and Workflow Visualizations
Diagrams generated using Graphviz provide a clear visual representation of these complex

pathways and experimental procedures.
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Mammalian mTORC1 Signaling Pathway

Upstream Signals

Lysosome

Downstream Effectors

Growth Factors Amino Acids

Rag
GTPases

mTORC1

Recruitment

Rheb

S6K1 4E-BP1 Autophagy

PI3K-Akt

TSC1/TSC2

Protein Synthesis
& Cell Growth

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12777964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TORC1 Activation: Mammals vs. S. cerevisiae
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Workflow: In Vitro mTORC1 Kinase Assay

1. Cell Lysis
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(anti-Raptor antibody)

3. Wash Beads
(High/Low salt buffers)

4. Kinase Reaction
(Add substrate & ATP)

5. Stop Reaction
(Add SDS sample buffer)

6. Analysis
(Western Blot for p-Substrate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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